Trimethyl(trimethylamine)indium

• CAS No.: 19567-64-7
• Molecular Formula: C6H18InN
• Molecular Weight: 219.03182
• Synonyms: trimethyl(trimethylamine)indium

Description

Trimethyl(trimethylamine)indium is a high-purity organometallic compound primarily utilized in research and development for the synthesis of advanced materials. Its core application lies in Metalorganic Chemical Vapor Deposition (MOCVD) and other vapor-phase epitaxy techniques for the production of compound semiconductors . As a precursor, it serves as a crucial indium source in the fabrication of III-V semiconductors such as Indium Gallium Nitride (InGaN) and Indium Phosphide (InP), which are fundamental to optoelectronic devices including light-emitting diodes (LEDs), laser diodes, and high-efficiency solar cells . The adduct formation with trimethylamine can enhance the compound's stability and handling properties, potentially influencing its vapor pressure and decomposition pathways during thin film growth. In the MOCVD process, the compound undergoes gas-phase reactions and thermal decomposition at elevated temperatures, leading to the incorporation of indium atoms into the growing crystal lattice . Research into related trimethylindium compounds shows that reaction pathways can involve both simple thermal decomposition and more complex adduct-mediated routes with precursors like ammonia, which can be optimized to control film properties and minimize premature gas-phase reactions . The pursuit of high-indium-content InGaN films for applications like full-spectrum LEDs presents significant growth challenges, such as indium segregation and low thermal decomposition temperatures, making precursor chemistry a critical area of research . This product is offered in high-purity grades (e.g., 99.999% and above) to meet the stringent requirements of microelectronics and photonics research, where trace impurities can drastically affect electronic performance and device yields . This product is intended for research purposes only and is strictly not for diagnostic, therapeutic, or personal use.

Preparation Methods

The preparation methods for Trimethyl(trimethylamine)indium involve specific synthetic routes and reaction conditions. Industrial production methods typically include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route depends on the desired purity and yield.

Reaction Conditions: These include temperature, pressure, and the presence of catalysts or solvents that facilitate the reaction. The conditions are optimized to ensure maximum yield and purity of the compound.

Industrial Production: Large-scale production methods often involve continuous flow reactors and automated systems to maintain consistent quality and efficiency.

Chemical Reactions Analysis

Trimethyl(trimethylamine)indium undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.

Major Products: The products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Trimethyl(trimethylamine)indium has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is used in biological studies to understand its effects on different biological systems.

Industry: The compound is used in the manufacturing of various industrial products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of Trimethyl(trimethylamine)indium involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, depending on the target and the pathway involved .

Comparison with Similar Compounds

Trimethyl(trimethylamine)indium can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups can be identified using databases like PubChem.

Uniqueness: The unique properties of this compound, such as its reactivity and specific applications, set it apart from other compounds.

Q & A

Q. What statistical methods are appropriate for analyzing dose-response relationships in trimethylamine toxicity studies?

• Approach : Use nonlinear regression (e.g., GraphPad Prism) to calculate IC50/EC50 values. Apply ANOVA with post-hoc Tukey tests for multi-group comparisons. Report 95% confidence intervals and p-values. For longitudinal data, employ mixed-effects models to account for inter-subject variability .